![molecular formula C21H23N3O B4956759 N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine](/img/structure/B4956759.png)
N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine
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Overview
Description
N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine, also known as DPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine works by binding to copper ions and forming a stable complex. This complex can then be detected using fluorescence spectroscopy, making it a useful tool for detecting copper ions in biological samples. In terms of its anti-inflammatory properties, this compound has been shown to inhibit the production of inflammatory cytokines and reduce the activation of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is well-tolerated in laboratory animals. In addition to its anti-inflammatory properties, this compound has been shown to have antioxidant effects and may have potential applications in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine as a fluorescent probe is its high selectivity for copper ions. However, one limitation is that it has relatively low sensitivity compared to other fluorescent probes. In terms of its anti-inflammatory properties, this compound has shown promising results in vitro, but further studies are needed to determine its efficacy in vivo.
Future Directions
There are several potential future directions for research on N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine. One area of interest is its potential use as a diagnostic tool for detecting copper-related diseases, such as Wilson's disease. Another area of interest is its potential use as an anti-inflammatory agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies are needed to determine the optimal conditions for using this compound as a fluorescent probe, including the pH and concentration of the sample.
Synthesis Methods
The synthesis of N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine involves a multi-step process that includes the reaction of 3-phenoxybenzaldehyde with 2-pyridinecarboxaldehyde to form an intermediate compound. This intermediate compound is then reacted with N,N-dimethylamine and formaldehyde to produce this compound.
Scientific Research Applications
N,N-dimethyl-3-{[(3-phenoxybenzyl)amino]methyl}-2-pyridinamine has been studied for its potential use as a fluorescent probe for detecting metal ions, particularly copper ions. It has also been investigated for its ability to inhibit the growth of cancer cells and its potential use as an anti-inflammatory agent.
Properties
IUPAC Name |
N,N-dimethyl-3-[[(3-phenoxyphenyl)methylamino]methyl]pyridin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O/c1-24(2)21-18(9-7-13-23-21)16-22-15-17-8-6-12-20(14-17)25-19-10-4-3-5-11-19/h3-14,22H,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRASLIGBENQXIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C=CC=N1)CNCC2=CC(=CC=C2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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